Cas no 155049-60-8 (2-(1H-1,2,4-triazol-5-yl)acetic acid)

• Product Name: 2-(1H-1,2,4-triazol-5-yl)acetic acid
• CAS No: 155049-60-8
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD21909522
• CID: 2103982
• PubChem ID: 20812034
• Update Time: 2025-09-23

2-(1H-1,2,4-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-acetic acid
• 2-(1H-1,2,4-Triazol-3-yl)acetic acid hydrochloride
• (1H-1,2,4-triazol-3-yl)acetic acid
• 2-(1H-1,2,4-triazol-3-yl)acetic acid
• 2-(1H-1,2,4-triazol-5-yl)acetic acid
• SCHEMBL688707
• CS-0185083
• (1h-1,2,4-triazol-5-yl)acetic acid
• FGA04960
• SCHEMBL12050703
• AKOS010617955
• AKOS022476355
• 1,2,4-triazolylacetic acid
• 1H-1,2,4-Triazol-5-ylacetic acid
• 2-(1H-1,2,4-triazol-5-yl)aceticacid
• SB19995
• DA-09876
• 840-151-7
• Z2372279646
• 155049-60-8
• 1H-1,2,4-triazol-3-ylacetic acid
• BUOSAFNJURLEMX-UHFFFAOYSA-N
• MFCD21909522
• EN300-96159

• MDL： MFCD21909522
• Inchi： 1S/C4H5N3O2/c8-4(9)1-3-5-2-6-7-3/h2H,1H2,(H,8,9)(H,5,6,7)
• InChI Key： BUOSAFNJURLEMX-UHFFFAOYSA-N
• SMILES： OC(CC1=NC=NN1)=O

Computed Properties

• Exact Mass: 127.038176411g/mol
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(1H-1,2,4-triazol-5-yl)acetic acid

Recent Advances in the Application of 2-(1H-1,2,4-triazol-5-yl)acetic acid (CAS: 155049-60-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(1H-1,2,4-triazol-5-yl)acetic acid (CAS: 155049-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic carboxylic acid derivative, featuring a 1,2,4-triazole moiety, has demonstrated promising biological activities, including antimicrobial, antifungal, and anticancer properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable advancements involves the use of 2-(1H-1,2,4-triazol-5-yl)acetic acid as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the design of potent inhibitors for the epidermal growth factor receptor (EGFR), a critical target in oncology. The study demonstrated that derivatives of this compound exhibited enhanced binding affinity and selectivity, paving the way for new cancer therapeutics.

In addition to its applications in oncology, recent research has also investigated the antimicrobial potential of 2-(1H-1,2,4-triazol-5-yl)acetic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its derivatives showed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics.

Another emerging area of interest is the use of 2-(1H-1,2,4-triazol-5-yl)acetic acid in the development of agrochemicals. Recent patents and publications have described its utility as a precursor for herbicides and fungicides, with improved efficacy and environmental safety profiles. For instance, a 2023 patent application by a leading agrochemical company detailed the synthesis of novel triazole-based herbicides using this compound, which exhibited superior weed control with minimal toxicity to non-target organisms.

From a synthetic chemistry perspective, advancements in the efficient production of 2-(1H-1,2,4-triazol-5-yl)acetic acid have also been reported. A 2024 study in Organic Process Research & Development introduced a scalable and cost-effective synthetic route, utilizing green chemistry principles to minimize waste and improve yield. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-(1H-1,2,4-triazol-5-yl)acetic acid (CAS: 155049-60-8) continues to be a molecule of significant interest in multiple domains of chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to agrochemical development, underscore its versatility and potential for future innovations. Ongoing research efforts are likely to uncover additional therapeutic and industrial uses, further solidifying its importance in the field.